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Compound of Interest

Compound Name:
2-(4-Bromophenyl)thiazole-4-

carbaldehyde

Cat. No.: B112275 Get Quote

Technical Guide: 2-(4-Bromophenyl)thiazole-4-
carbaldehyde
CAS Number: 21166-30-3

This technical guide provides an in-depth overview of 2-(4-Bromophenyl)thiazole-4-
carbaldehyde, a key intermediate in medicinal chemistry and organic synthesis. It is intended

for researchers, scientists, and professionals in drug development.

Core Compound Properties
2-(4-Bromophenyl)thiazole-4-carbaldehyde is a versatile heterocyclic compound featuring a

bromophenyl group attached to a thiazole ring, which also bears an aldehyde functional group.

This specific arrangement of functional groups makes it a valuable building block for

synthesizing more complex molecules with potential therapeutic applications.[1] Its structure is

foundational for developing derivatives with a range of biological activities.

Physicochemical and Spectroscopic Data
The key properties of the compound are summarized in the table below.
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Property Value Reference

CAS Number 21166-30-3 [1][2][3][4]

Molecular Formula C₁₀H₆BrNOS [1][2][4]

Molecular Weight 268.13 g/mol [1][2]

Appearance Off-white solid [1]

Purity ≥ 95% (HPLC) [1][4]

Boiling Point 394.4°C at 760 mmHg [5]

MDL Number MFCD06738364 [1][4]

PubChem ID 15710656 [1]

Synthesis and Experimental Protocols
The synthesis of 2-(4-Bromophenyl)thiazole-4-carbaldehyde typically involves the oxidation

of the corresponding alcohol, [2-(4-bromophenyl)thiazol-4-yl]methanol.

Experimental Protocol: Oxidation of [2-(4-
bromophenyl)thiazol-4-yl]methanol
A common method for the synthesis involves the use of manganese(IV) oxide as an oxidizing

agent.

Reactants: [2-(4-bromophenyl)thiazol-4-yl]methanol, Manganese(IV) oxide, Chloroform

(solvent).

Procedure:

Dissolve [2-(4-bromophenyl)thiazol-4-yl]methanol in chloroform.

Add manganese(IV) oxide to the solution.

Stir the reaction mixture at a controlled temperature of 20°C.

Allow the reaction to proceed for 12 hours.
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Monitor the reaction progress using an appropriate technique (e.g., TLC).

Upon completion, the solid manganese dioxide is filtered off.

The solvent is removed from the filtrate under reduced pressure to yield the crude product.

Purify the product, typically through recrystallization or column chromatography, to obtain

2-(4-Bromophenyl)thiazole-4-carbaldehyde.

This workflow is visualized in the diagram below.
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Diagram 1: Synthesis Workflow
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Diagram 2: Role as a Chemical Building Block
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-(4-Bromophenyl)thiazole-4-carbaldehyde CAS
number 21166-30-3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112275#2-4-bromophenyl-thiazole-4-carbaldehyde-
cas-number-21166-30-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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